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Compound of Interest

Compound Name: 4'-Tetrahydropyranylglycine

Cat. No.: B1274840 Get Quote

Introduction

The incorporation of non-proteinogenic amino acids into peptides is a key strategy in modern

drug discovery and materials science. These modifications can enhance proteolytic stability,

modulate receptor affinity, and introduce novel functionalities. 4'-Tetrahydropyranylglycine
(Thp-gly) is a synthetic amino acid that introduces a bulky, heterocyclic side chain, potentially

influencing peptide conformation and bioactivity. Accurate characterization of peptides

containing Thp-gly is crucial for understanding their structure-activity relationships. This

document outlines the application of various spectroscopic techniques for the comprehensive

analysis of these modified peptides.

Chemical Structure of 4'-Tetrahydropyranylglycine

4'-Tetrahydropyranylglycine is an amino acid derivative featuring a tetrahydropyran ring

attached to the alpha-carbon. This bulky, non-aromatic heterocyclic side chain can impose

significant conformational constraints on the peptide backbone.
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Integrated Spectroscopic Analysis Workflow

Data Interpretation and Structural Modeling

Peptide Synthesis and Purification

Mass Spectrometry (LC-MS/MS) NMR Spectroscopy (2D NMR) Circular Dichroism (CD) FTIR Spectroscopy

Molecular Weight and Sequence Confirmation 3D Structure and Dynamics Secondary Structure Analysis

Structure-Activity Relationship Model
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To cite this document: BenchChem. [Application Notes: Spectroscopic Analysis of 4'-
Tetrahydropyranylglycine Containing Peptides]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1274840#spectroscopic-analysis-of-4-
tetrahydropyranylglycine-containing-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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